Cas no 2172294-19-6 (2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenyl-N-ethylformamido}acetic acid)

• Product Name: 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenyl-N-ethylformamido}acetic acid
• CAS No: 2172294-19-6
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5792530
• PubChem ID: 165535662
• Update Time: 2025-07-16

2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenyl-N-ethylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172294-19-6
• 2-{1-[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]-N-ethylformamido}acetic acid
• EN300-1518623
• 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenyl-N-ethylformamido}acetic acid

• Inchi： 1S/C27H25BrN2O5/c1-3-30(14-25(31)32)26(33)21-13-24(16(2)12-23(21)28)29-27(34)35-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-13,22H,3,14-15H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： OKJJHHMFTRNVLP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(N(CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenyl-N-ethylformamido}acetic acid

Comprehensive Analysis of 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenyl-N-ethylformamido}acetic acid (CAS No. 2172294-19-6)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenyl-N-ethylformamido}acetic acid (CAS No. 2172294-19-6) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in scientific literature, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the bromo-substituted phenyl ring, make it a versatile intermediate in organic chemistry.

The Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides and proteins. Researchers are increasingly focusing on this compound due to its ability to enhance yield and purity in peptide chains. With the growing demand for personalized medicine and biologics, the importance of high-quality intermediates like CAS No. 2172294-19-6 cannot be overstated. Its application extends to the development of novel antibody-drug conjugates (ADCs) and small-molecule inhibitors, which are hot topics in oncology and autoimmune disease research.

One of the most frequently asked questions in scientific forums is: "How does the bromo substituent in this compound influence its reactivity?" The answer lies in its electron-withdrawing properties, which facilitate nucleophilic aromatic substitution reactions—a key step in modifying the molecule for targeted applications. Additionally, the N-ethylformamido moiety provides steric hindrance, ensuring selective reactions during complex syntheses. These attributes make 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenyl-N-ethylformamido}acetic acid a preferred choice for chemists working on high-throughput screening and combinatorial chemistry.

Another area of interest is the compound's role in green chemistry initiatives. As the pharmaceutical industry shifts toward sustainable practices, researchers are exploring how Fmoc-protected intermediates can reduce waste and improve atom economy. The CAS No. 2172294-19-6 derivative aligns with these goals by enabling efficient coupling reactions with minimal byproducts. This is particularly relevant given the increasing scrutiny of environmental impact in chemical manufacturing.

From a technical standpoint, the compound's acetic acid tail allows for further functionalization, making it a building block for more complex architectures. Its solubility in common organic solvents like dimethylformamide (DMF) and dichloromethane (DCM) ensures compatibility with standard laboratory protocols. These properties are critical for researchers investigating peptide-based therapeutics or bioconjugation techniques, which are among the top-trending topics in PubMed and Google Scholar searches.

In summary, 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenyl-N-ethylformamido}acetic acid represents a convergence of innovation and practicality in modern chemistry. Its applications span from drug discovery to material science, addressing some of the most pressing challenges in healthcare and sustainability. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone of cutting-edge research.